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Compound of Interest

Compound Name: Nickel oxalate dihydrate

Cat. No.: B12335389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of nickel
oxalate dihydrate (NiC₂O₄·2H₂O) in various solvents. This document is intended to be a

valuable resource for researchers, scientists, and professionals in drug development and other

relevant fields, offering detailed data, experimental protocols, and insights into the dissolution

behavior of this compound.

Introduction
Nickel oxalate dihydrate is a light green crystalline solid that is sparingly soluble in water and

generally insoluble in most organic solvents.[1] Its solubility is significantly influenced by the

chemical nature of the solvent, particularly in acidic and ammoniacal solutions where it

undergoes chemical reactions leading to dissolution. Understanding the solubility

characteristics of nickel oxalate dihydrate is crucial for its application in various fields,

including catalyst synthesis, materials science, and hydrometallurgy.

Quantitative Solubility Data
The solubility of nickel oxalate dihydrate in different solvent systems is summarized in the

tables below. This data has been compiled from various scientific sources to provide a

comparative overview.

Table 1: Solubility of Nickel Oxalate Dihydrate in Water
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Temperature
(°C)

Solubility (
g/100 mL)

Molar
Solubility
(mol/L)

Solubility
Product (Ksp)

pKsp

25 0.00118 6.46 x 10⁻⁵ 4.17 x 10⁻¹⁰ 9.38

Note: The solubility in water is very low. The pKsp value of 9.4 is commonly cited, leading to a

calculated Ksp of approximately 3.98 x 10⁻¹⁰.[2] A reported solubility is 0.0118 g/L.[3]

Table 2: Qualitative and Semi-Quantitative Solubility in Various Solvents

Solvent Solubility Description Remarks

Organic Solvents Insoluble
Generally insoluble in common

organic solvents.[1]

Acids (general) Soluble
Dissolves with decomposition

of the oxalate ion.[2][4]

Sulfuric Acid Soluble

The dissolution rate is

influenced by acid

concentration and

temperature.

Hydrochloric Acid Soluble

Dissolution occurs with the

formation of nickel chloride

complexes.

Nitric Acid Soluble
Acts as an oxidizing acid,

facilitating dissolution.

Ammonia Solutions Soluble

Dissolves due to the formation

of soluble nickel-ammine

complexes.[2]

Further research is required to populate this table with specific quantitative data for various

concentrations and temperatures of acidic and ammoniacal solutions.
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Dissolution Mechanisms and Pathways
The dissolution of nickel oxalate dihydrate in acidic and ammoniacal solutions involves

distinct chemical transformations.

Dissolution in Acidic Solutions
In acidic media, the oxalate anion (C₂O₄²⁻) is protonated, leading to the decomposition of the

nickel oxalate salt and the formation of soluble nickel ions (Ni²⁺) and oxalic acid (H₂C₂O₄) or its

protonated forms.

NiC2O4·2H2O(s)

Ni^2+(aq)
Dissolution

H2O(l)

H+(aq) H2C2O4(aq)Protonation
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Caption: Dissolution pathway of nickel oxalate dihydrate in acidic solutions.

Dissolution in Ammonia Solutions
In aqueous ammonia, nickel oxalate dihydrate dissolves through the formation of soluble

hexaamminenickel(II) complexes, [Ni(NH₃)₆]²⁺. The ammonia molecules act as ligands,

coordinating with the nickel(II) ions and shifting the solubility equilibrium.
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Caption: Dissolution pathway of nickel oxalate dihydrate in ammonia solutions.

Experimental Protocols for Solubility Determination
Accurate determination of the solubility of sparingly soluble salts like nickel oxalate dihydrate
requires precise experimental techniques. Below are generalized protocols that can be adapted

for this purpose.

General Shake-Flask Method
This gravimetric method is a standard approach for determining the solubility of a compound in

a specific solvent at a given temperature.
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Preparation

Equilibration

Analysis

Add excess NiC2O4·2H2O to solvent

Seal container

Agitate at constant temperature

Allow to settle

Withdraw a known volume of supernatant

Filter the solution

Evaporate solvent

Weigh the residue

Calculate solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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